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Compound of Interest

Compound Name: CB7993113

Cat. No.: B3286110 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive experimental framework for characterizing

the anti-invasive properties of CB7993113, a known aryl hydrocarbon receptor (AHR)

antagonist.[1][2] The protocols outlined herein describe key in vitro assays to quantify the

impact of CB7993113 on cancer cell viability, migration, and invasion. Additionally, methods for

investigating the underlying molecular mechanisms through protein expression analysis are

detailed. Data presentation guidelines and visualizations are included to facilitate clear

interpretation and reporting of findings.

Introduction
Cancer cell invasion is a critical step in metastasis, the primary cause of cancer-related

mortality. The aryl hydrocarbon receptor (AHR) has been implicated in the progression of

several cancers, making it a potential therapeutic target.[1][2] CB7993113 has been identified

as an AHR antagonist that effectively reduces the invasion of human breast cancer cells in

three-dimensional cultures and blocks tumor cell migration in two-dimensional cultures, without

significant effects on cell viability or proliferation.[1] These application notes provide detailed

protocols to independently verify and expand upon these findings.

Experimental Design and Workflow
A logical workflow is essential for the systematic evaluation of CB7993113's anti-invasive

effects. The following diagram outlines the proposed experimental sequence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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